Cas no 1804847-12-8 (2-(Aminomethyl)-6-bromo-3-(difluoromethyl)-4-iodopyridine)

• Product Name: 2-(Aminomethyl)-6-bromo-3-(difluoromethyl)-4-iodopyridine
• CAS No: 1804847-12-8
• MF: C₇H₆BrF₂IN₂
• MW: 362.941219806671
• CID: 4862125
• Update Time: 2025-10-28

2-(Aminomethyl)-6-bromo-3-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-bromo-3-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H6BrF2IN2/c8-5-1-3(11)6(7(9)10)4(2-12)13-5/h1,7H,2,12H2
• InChI Key： OOCQXQQTFJUNSV-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CN)C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-6-bromo-3-(difluoromethyl)-4-iodopyridine

Introduction to 2-(Aminomethyl)-6-bromo-3-(difluoromethyl)-4-iodopyridine (CAS No. 1804847-12-8)

2-(Aminomethyl)-6-bromo-3-(difluoromethyl)-4-iodopyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1804847-12-8, belongs to the pyridine class of molecules, which are well-documented for their role in drug discovery and development. The presence of multiple substituents, including an aminomethyl group, a bromo atom, a difluoromethyl moiety, and an iodo substituent, makes this compound a promising scaffold for designing novel therapeutic agents.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic site that can be readily functionalized through various chemical reactions, such as coupling with carboxylic acids or activated esters to form amides. This feature is particularly useful in the synthesis of peptidomimetics and other bioactive molecules. Additionally, the bromo and iodo substituents at the 6- and 4-positions, respectively, serve as excellent handles for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in the construction of complex molecular architectures, enabling the exploration of diverse pharmacological profiles.

The difluoromethyl group at the 3-position is a key feature that enhances the metabolic stability and lipophilicity of the compound. This substituent is frequently incorporated into drug candidates due to its ability to improve pharmacokinetic properties while maintaining biological activity. The combination of these structural elements makes 2-(Aminomethyl)-6-bromo-3-(difluoromethyl)-4-iodopyridine a valuable intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing unmet medical needs. For instance, studies have demonstrated that pyridine-based compounds exhibit potent activity against enzymes involved in cancer metabolism. The aminomethyl group in this molecule can be exploited to develop inhibitors of kinases and other enzymes that play critical roles in tumor progression. Furthermore, the presence of halogen atoms provides opportunities for tuning electronic properties and improving binding affinity to biological targets.

In particular, research has shown that halogenated pyridines can act as scaffolds for creating selective inhibitors of protein-protein interactions. The bromo and iodo substituents can be used to modulate interactions with specific residues in target proteins, thereby enhancing binding specificity. This approach has been successfully applied in the development of drugs targeting protein kinases, which are aberrantly activated in many diseases.

The difluoromethyl group has also been implicated in enhancing binding affinity through steric and electronic effects. This substituent can improve interactions with hydrophobic pockets in target proteins, leading to more potent and selective drug candidates. For example, recent studies have shown that difluoromethylpyridines exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases.

Another area of interest is the use of 2-(Aminomethyl)-6-bromo-3-(difluoromethyl)-4-iodopyridine as a building block for designing small-molecule probes for biochemical assays. The unique structural features of this compound allow researchers to develop tools that can selectively label specific proteins or enzymes in cells. Such probes are invaluable for studying protein function and identifying new therapeutic targets.

The synthetic utility of this compound extends beyond pharmaceutical applications. It has been employed in materials science for developing organic semiconductors and light-emitting diodes (LEDs). The halogenated pyridines can be incorporated into conjugated polymers that exhibit excellent optoelectronic properties, making them suitable for use in flexible electronics and optoelectronic devices.

In conclusion, 2-(Aminomethyl)-6-bromo-3-(difluoromethyl)-4-iodopyridine (CAS No. 1804847-12-8) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an ideal candidate for designing novel drug candidates targeting various diseases, as well as for developing advanced materials with tailored properties. Continued research into this compound will likely uncover new applications and expand its utility across multiple disciplines.